Lecdg
Lecdg
Brand Name:
Vulcanchem
CAS No.:
157878-99-4
VCID:
VC21117058
InChI:
InChI=1S/C33H45N7O7/c1-20(2)16-27(33(47)40-30(44)25(36)14-15-34)38-32(46)28(18-21-6-4-3-5-7-21)39-31(45)26(12-13-29(42)43)37-19-23(35)17-22-8-10-24(41)11-9-22/h3-11,16,19,25-28,37,41H,12-15,17-18,34-36H2,1-2H3,(H,38,46)(H,39,45)(H,42,43)(H,40,44,47)/b23-19+/t25?,26-,27+,28+/m1/s1
SMILES:
CC(=CC(C(=O)NC(=O)C(CCN)N)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CCC(=O)O)NC=C(CC2=CC=C(C=C2)O)N)C
Molecular Formula:
C33H45N7O7
Molecular Weight:
651.8 g/mol
Lecdg
CAS No.: 157878-99-4
Cat. No.: VC21117058
Molecular Formula: C33H45N7O7
Molecular Weight: 651.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 157878-99-4 |
|---|---|
| Molecular Formula | C33H45N7O7 |
| Molecular Weight | 651.8 g/mol |
| IUPAC Name | (4R)-4-[[(E)-2-amino-3-(4-hydroxyphenyl)prop-1-enyl]amino]-5-[[(2S)-1-[[(2S)-1-(2,4-diaminobutanoylamino)-4-methyl-1-oxopent-3-en-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C33H45N7O7/c1-20(2)16-27(33(47)40-30(44)25(36)14-15-34)38-32(46)28(18-21-6-4-3-5-7-21)39-31(45)26(12-13-29(42)43)37-19-23(35)17-22-8-10-24(41)11-9-22/h3-11,16,19,25-28,37,41H,12-15,17-18,34-36H2,1-2H3,(H,38,46)(H,39,45)(H,42,43)(H,40,44,47)/b23-19+/t25?,26-,27+,28+/m1/s1 |
| Standard InChI Key | MTHFFDZIGRKBNR-YGXJWFIUSA-N |
| Isomeric SMILES | CC(=C[C@@H](C(=O)NC(=O)C(CCN)N)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@@H](CCC(=O)O)N/C=C(\CC2=CC=C(C=C2)O)/N)C |
| SMILES | CC(=CC(C(=O)NC(=O)C(CCN)N)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CCC(=O)O)NC=C(CC2=CC=C(C=C2)O)N)C |
| Canonical SMILES | CC(=CC(C(=O)NC(=O)C(CCN)N)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CCC(=O)O)NC=C(CC2=CC=C(C=C2)O)N)C |
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